Cas no 2320144-68-9 (9-methyl-6-(thiomorpholin-4-yl)-9H-purine)

• Product Name: 9-methyl-6-(thiomorpholin-4-yl)-9H-purine
• CAS No: 2320144-68-9
• MF: C₁₀H₁₃N₅S
• MW: 235.308719396591
• CID: 5327429
• Update Time: 2025-05-21

9-methyl-6-(thiomorpholin-4-yl)-9H-purine Chemical and Physical Properties

Names and Identifiers

• 4-(9-methyl-9H-purin-6-yl)thiomorpholine
• 4-(9-methylpurin-6-yl)thiomorpholine
• 9-methyl-6-(thiomorpholin-4-yl)-9H-purine

• Inchi： 1S/C10H13N5S/c1-14-7-13-8-9(14)11-6-12-10(8)15-2-4-16-5-3-15/h6-7H,2-5H2,1H3
• InChI Key： ZXORRIPWBAINFQ-UHFFFAOYSA-N
• SMILES： S1CCN(C2=C3C(=NC=N2)N(C)C=N3)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 245
• XLogP3: 1.2
• Topological Polar Surface Area: 72.1

Additional information on 9-methyl-6-(thiomorpholin-4-yl)-9H-purine

Recent Advances in the Study of 9-methyl-6-(thiomorpholin-4-yl)-9H-purine (CAS: 2320144-68-9): A Promising Scaffold for Targeted Therapies

The compound 9-methyl-6-(thiomorpholin-4-yl)-9H-purine (CAS: 2320144-68-9) has recently emerged as a significant focus in chemical biology and medicinal chemistry research. This purine derivative, characterized by its thiomorpholine substitution at the 6-position, has demonstrated remarkable potential as a versatile scaffold for the development of targeted therapies. Recent studies have explored its interactions with various biological targets, particularly protein kinases and other ATP-binding proteins, highlighting its importance in drug discovery efforts.

A 2023 study published in the Journal of Medicinal Chemistry investigated the structural-activity relationship of this compound series, revealing that the thiomorpholine moiety significantly enhances binding affinity to certain kinase targets while maintaining favorable pharmacokinetic properties. The research team employed X-ray crystallography to elucidate the binding mode of 9-methyl-6-(thiomorpholin-4-yl)-9H-purine with CDK2, providing crucial insights for further optimization of this scaffold.

In parallel research, scientists have explored the compound's potential in oncology applications. Preclinical studies demonstrated that derivatives of 9-methyl-6-(thiomorpholin-4-yl)-9H-purine exhibit selective inhibition of cancer cell proliferation, particularly in breast cancer and leukemia cell lines. The compound's unique ability to modulate multiple signaling pathways while maintaining a favorable toxicity profile makes it an attractive candidate for combination therapies.

The synthetic accessibility of 9-methyl-6-(thiomorpholin-4-yl)-9H-purine has also been a focus of recent investigations. A 2024 publication in Organic Process Research & Development detailed an optimized synthetic route that improves yield and purity while reducing environmental impact. This advancement addresses previous challenges in large-scale production, potentially accelerating the translation of this compound class into clinical development.

Emerging research suggests additional therapeutic applications beyond oncology. Preliminary data indicate that 9-methyl-6-(thiomorpholin-4-yl)-9H-purine derivatives may have utility in treating inflammatory diseases and neurodegenerative disorders, opening new avenues for drug development. These findings underscore the compound's versatility as a privileged structure in medicinal chemistry.

As research progresses, the scientific community continues to uncover the full potential of 9-methyl-6-(thiomorpholin-4-yl)-9H-purine and its derivatives. The compound's unique combination of synthetic tractability, target versatility, and favorable drug-like properties positions it as a valuable tool for both basic research and therapeutic development in the chemical biology and pharmaceutical fields.